Cas no 60724-09-6 (N,N-dimethyl-N-[(5-nitrofuran-2-yl)methyl]-6-(2,4,6-tribromophenoxy)hexan-1-aminium bromide)

• Product Name: N,N-dimethyl-N-[(5-nitrofuran-2-yl)methyl]-6-(2,4,6-tribromophenoxy)hexan-1-aminium bromide
• CAS No: 60724-09-6
• MF: C₁₉H₂₄Br₄N₂O₄
• MW: 664.020862579346
• CID: 1620846
• PubChem ID: 43435
• Update Time: 2025-04-21

N,N-dimethyl-N-[(5-nitrofuran-2-yl)methyl]-6-(2,4,6-tribromophenoxy)hexan-1-aminium bromide Chemical and Physical Properties

Names and Identifiers

• N,N-dimethyl-N-[(5-nitrofuran-2-yl)methyl]-6-(2,4,6-tribromophenoxy)hexan-1-aminium bromide
• (6-(2,4,6-Tribromophenoxy)hexyl)dimethyl(5-nitro-2-furfuryl)ammonium bromide
• 60724-09-6
• CHEMBL3249251
• DTXSID20976172
• AMMONIUM, DIMETHYL(5-NITRO-2-FURFURYL)(6-(2,4,6-TRIBROMOPHENOXY)HEXYL)-, BROMIDE

• Inchi： 1S/C19H24Br3N2O4.BrH/c1-24(2,13-15-7-8-18(28-15)23(25)26)9-5-3-4-6-10-27-19-16(21)11-14(20)12-17(19)22;/h7-8,11-12H,3-6,9-10,13H2,1-2H3;1H/q+1;/p-1
• InChI Key： WKHKKIOHTZRKGQ-UHFFFAOYSA-M
• SMILES： BrC1C=C(C=C(C=1OCCCCCC[N+](C)(C)CC1=CC=C([N+](=O)[O-])O1)Br)Br.[Br-]

Computed Properties

• Exact Mass: 635.659
• Monoisotopic Mass: 659.84696g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 10
• Complexity: 480
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 68.2Ų

Experimental Properties

• PSA: 65.51